5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-fluoro-4-phenyl-2-piperazin-1-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H15FN4O/c15-11-12(10-4-2-1-3-5-10)17-14(18-13(11)20)19-8-6-16-7-9-19/h1-5,16H,6-9H2,(H,17,18,20)
• InChI Key: NBSWYKIGDCJIGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=C(C(=O)N2)F)C3=CC=CC=C3
• Molecular Formula: C14H15FN4O
• Molecular Weight: 274.29 g/mol

Description

5-Fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one, also known as 5-Fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one, is a novel small molecule that has recently been studied for its potential use in a variety of scientific applications. This small molecule has been discovered to possess a number of unique properties that make it an attractive candidate for use in research, including its ability to interact with a number of different proteins and its potential to act as an inhibitor of certain enzymes.

Scientific Research Applications

5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-onehenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one has a number of potential scientific research applications. It has been found to be an effective inhibitor of a number of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, it has been found to interact with a number of different proteins, including those involved in transcription and translation. As a result, it has potential applications in the study of gene expression and regulation.

Mechanism of Action

The mechanism of action of 5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-onehenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one is not yet fully understood. However, it is believed that the molecule binds to certain proteins and enzymes, which then lead to changes in their activity. For example, it has been found to interact with cytochrome P450 enzymes, which can lead to inhibition of their activity. Additionally, it has been found to interact with proteins involved in transcription and translation, which can lead to changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-onehenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one are still being studied. However, it has been found to interact with a number of proteins and enzymes, which can lead to changes in their activity. Additionally, it has been found to have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, which can lead to changes in drug metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-onehenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one in laboratory experiments include its ability to interact with a number of proteins and enzymes, its potential to act as an inhibitor of certain enzymes, and its ability to interact with proteins involved in transcription and translation. Additionally, it is relatively easy to synthesize and is relatively stable in solution, which makes it suitable for use in a variety of experiments.
However, there are some limitations to using 5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-onehenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one in laboratory experiments. For example, it is not yet fully understood how it interacts with proteins and enzymes, and its effects on biochemical and physiological processes are still being studied. Additionally, it has been found to be relatively toxic in high concentrations, and its effects on humans and other animals have not yet been fully studied.

Future Directions

The potential future directions for 5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-onehenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one include further research into its biochemical and physiological effects, its potential applications in drug development and gene regulation, and its potential uses in other scientific applications. Additionally, further research into its mechanism of action and its toxicity in high concentrations is needed. Finally, further research into its potential applications in clinical settings is also needed.

Synthesis Methods

The synthesis of 5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-onehenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one is a multi-step process that involves several steps. The first step involves the reaction of piperazine and 4-methylpiperidine, which forms the desired product. This reaction is then followed by the reaction of 5-fluoro-6-phenyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one with an appropriate acid to form the desired product. The final step of the synthesis involves the reaction of the product with a suitable base, such as sodium hydroxide, to form the desired product.